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Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a

beta-blocker used for the treatment of hypertension.[1][2][3][4] Nitrosamine impurities are a

class of compounds that are of significant concern due to their potential carcinogenic

properties.[5][6][7] Regulatory agencies, including the U.S. Food and Drug Administration

(FDA) and the European Medicines Agency (EMA), have established strict limits for the

presence of nitrosamines in pharmaceutical products to ensure patient safety.[1] The FDA has

set an acceptable intake (AI) limit for N-nitroso-nebivolol of 1500 ng/day.[2][4][8]

This application note provides a detailed protocol for the sensitive and selective quantification

of N-nitroso-nebivolol in nebivolol active pharmaceutical ingredient (API) using Ultra-

Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).

This method is crucial for manufacturers to monitor and control this impurity, ensuring the

quality and safety of their products.[1][9]

Experimental Workflow

The following diagram illustrates the general workflow for the UPLC-MS/MS analysis of N-
nitroso-nebivolol in nebivolol API.
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Figure 1: Experimental workflow for the UPLC-MS/MS analysis of N-nitroso-nebivolol.
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Protocols
1. Materials and Reagents

N-nitroso-nebivolol reference standard

Nebivolol API

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

0.22 µm syringe filters

2. Standard and Sample Preparation

Standard Stock Solution (10 µg/mL): Accurately weigh and dissolve an appropriate amount

of N-nitroso-nebivolol reference standard in a suitable diluent (e.g., 50% methanol in

water) to obtain a concentration of 10 µg/mL.[8]

Working Standard Solutions: Perform serial dilutions of the stock solution with the diluent to

prepare a series of calibration standards.[8] A typical concentration range for the calibration

curve is 1 ng/mL to 180 ng/mL.[8]

Sample Preparation:

Accurately weigh 0.5 mg of the nebivolol API into a 1 mL volumetric flask.[8]

Add approximately 0.8 mL of 50% methanol-water as a diluent.[8]

Sonicate for 10 minutes to ensure complete dissolution.[8]

Allow the solution to cool to room temperature.[8]

Add diluent to the mark and mix thoroughly.[8]
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Filter the solution through a 0.22 µm nylon syringe filter before injection.[8]

3. UPLC-MS/MS Method

The following table outlines the recommended UPLC-MS/MS parameters. These may need to

be optimized for the specific instrumentation used.
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Parameter Condition

UPLC System
Waters ACQUITY UPLC, Agilent 1290 Infinity II,

or equivalent

Column
Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1

x 100 mm, or equivalent

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Methanol

Gradient Elution

A typical gradient starts with a high percentage

of Mobile Phase A, ramping up to a high

percentage of Mobile Phase B to elute the

analyte, followed by re-equilibration. The

specific gradient should be optimized to achieve

good separation between nebivolol and N-

nitroso-nebivolol.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 1 - 5 µL

Mass Spectrometer
Waters Xevo TQ-S, Agilent 6495D Triple

Quadrupole, or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.0 - 3.5 kV

Source Temperature 120 - 150 °C

Desolvation Temperature 350 - 500 °C

Desolvation Gas Flow 800 - 1000 L/hr

Cone Gas Flow 50 - 150 L/hr

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions Precursor Ion (m/z) -> Product Ion (m/z)

(Specific transitions for N-nitroso-nebivolol
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should be determined by infusing a standard

solution into the mass spectrometer)

4. Data Analysis and Quantification

Calibration Curve: Construct a calibration curve by plotting the peak area of N-nitroso-
nebivolol against its concentration for the series of working standard solutions. A linear

regression with a weighting factor (e.g., 1/x) is typically used. The correlation coefficient (r²)

should be ≥ 0.99.[2][3]

Quantification: Determine the concentration of N-nitroso-nebivolol in the API sample by

interpolating its peak area from the calibration curve.

Calculation: Calculate the amount of N-nitroso-nebivolol in the nebivolol API in parts per

million (ppm) or µg/g using the following formula:

Amount (ppm) = (Concentration from curve (ng/mL) / Sample concentration (mg/mL)) x

Dilution factor

Quantitative Data Summary
The following tables summarize typical quantitative performance data for the UPLC-MS/MS

analysis of N-nitroso-nebivolol.

Table 1: Method Performance Characteristics

Parameter Typical Value

Linearity Range (ng/mL) 1 - 180

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) (pg/mL) 2

Limit of Quantification (LOQ) (pg/mL) 5

Data compiled from multiple sources.[2][3][8]
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Table 2: Recovery Data

Spiked Concentration (µg/mg) Recovery (%)

0.03 100.4

0.30 100.2

Data from a study on nebivolol drug substance.[8]

Conclusion
The UPLC-MS/MS method described in this application note is a highly sensitive, selective,

and reliable approach for the quantification of N-nitroso-nebivolol in nebivolol API.[2][3] The

detailed protocol and performance data demonstrate that this method is suitable for routine

quality control analysis, enabling pharmaceutical manufacturers to ensure their products meet

the stringent regulatory requirements for nitrosamine impurities and safeguard patient health.[1]

[9] The use of a diverter valve is recommended to prevent contamination of the mass

spectrometer by the high-concentration nebivolol peak, thereby improving the robustness and

longevity of the analytical system.[2][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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